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Compound of Interest

Compound Name: Chlorzoxazone

Cat. No.: B1668890

Technical Support Center: Chlorzoxazone
Powder

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for storing and handling chlorzoxazone
powder.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended storage conditions for chlorzoxazone powder?

Al: Chlorzoxazone powder should be stored in a cool, dry, and well-ventilated area.[1] The
recommended storage temperature is typically controlled room temperature, between 20°C to
25°C (68°F to 77°F).[2][3] It is crucial to keep the container tightly closed and protected from
light and moisture. Store the powder in its original container, which should be clearly labeled.[1]
Suitable laboratory containers include glass, polyethylene, or polypropylene.[1]

Q2: What are the primary hazards associated with handling chlorzoxazone powder?
A2: Chlorzoxazone is considered a hazardous substance.[1] The primary hazards include:
o Harmful if swallowed: Accidental ingestion may cause serious health damage.[1][4][5]

o Skin and eye irritation: The powder can cause skin irritation and serious eye irritation.[1][4][5]
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o Respiratory tract irritation: Inhalation of the dust may cause respiratory irritation.[1][4][5]

» Potential for liver toxicity: Although rare, serious liver damage has been reported in patients
receiving chlorzoxazone.[6]

Q3: What personal protective equipment (PPE) should be worn when handling chlorzoxazone
powder?

A3: When handling chlorzoxazone powder, it is essential to wear appropriate personal
protective equipment to minimize exposure. This includes:

Protective clothing, such as a lab coat.[1]

Gloves.[1][5]

Safety glasses or goggles.[1][5]

A dust respirator to avoid inhaling the powder.[1]

Work should be conducted in a well-ventilated area, and for larger quantities, local exhaust
ventilation may be necessary.[1]

Q4: What is the solubility of chlorzoxazone in common solvents?

A4: Chlorzoxazone is slightly soluble in water.[2][7] Its solubility is higher in organic solvents. It
is sparingly soluble in alcohol, isopropyl alcohol, and methanol, and soluble in solutions of
alkali hydroxides and ammonia.[2][8] For more detailed solubility data, please refer to the
quantitative data table below.

Q5: What should I do in case of a spill of chlorzoxazone powder?
A5: In the event of a spill, you should:
o Alert personnel in the immediate area.[1]

o Evacuate the area if necessary.
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o Wear appropriate personal protective equipment (gloves, safety glasses, respirator) before
attempting to clean the spill.[1]

e Use dry clean-up procedures to avoid generating dust.[1]
o Carefully sweep or scoop the spilled powder into a suitable, labeled container for disposal.[9]
o Clean the spill area thoroughly.

» Dispose of the waste in accordance with local, state, and federal regulations.[1][4]

Quantitative Data

Property Value Source(s)

White or practically white,
Appearance _ [2][8]
odorless, crystalline powder

Melting Point 189°C to 194°C [718]
Boiling Point 336.9°C at 760 mmHg [10]
Molecular Formula C7H4CINO:2 [8][10]
Molecular Weight 169.57 g/mol [8][10]
Water Solubility 0.1 g/100 mL; Slightly soluble [2][8][10]

Sparingly soluble in alcohol,

isopropyl alcohol, and

methanol; Soluble in solutions
Solubility in other solvents of alkali hydroxides and [2][8]

ammonia. Soluble in DMSO

(34 mg/mL) and Ethanol (34

mg/mL).

Storage Temperature 20°C to 25°C (68°F to 77°F) [2][3]

Up to 5 years when stored
Shelf Life properly in its original
packaging.
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Experimental Protocols & Workflows
Workflow for Handling a Chlorzoxazone Powder Spill

The following diagram outlines the logical steps to take in the event of a chlorzoxazone

powder spill to ensure safety and proper cleanup.
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Chlorzoxazone Powder Spill Occurs

Assess Spill Size and Risk

If large orin a
public area

Evacuate Immediate Area If small and manageable

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Clean Up Using Dry Methods

Decontaminate the Area

Dispose of Waste in a Labeled,
Sealed Container

Report the Incident

Click to download full resolution via product page

Caption: Chlorzoxazone Spill Response Workflow
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Decision-Making for Safe Handling of Chlorzoxazone
Powder

This diagram illustrates the decision-making process for the safe handling of chlorzoxazone
powder in a laboratory setting.

Handling Chlorzoxazon@
Is the area well-ventilated?

Move to a ventilated area or
use local exhaust ventilation

Wear appropriate PPE?
(Gloves, Goggles, Respirator)

Obtain and wear the
correct PPE

Proceed with handling

Click to download full resolution via product page

Caption: Safe Handling Decision-Making Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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